Cas no 2137781-46-3 (Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl-)

• Product Name: Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl-
• CAS No: 2137781-46-3
• MF: C₁₂H₂₅NO₂S
• MW: 247.397402524948
• CID: 5287132
• Update Time: 2025-10-11

Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl-

• Inchi： 1S/C12H25NO2S/c1-5-12(2,3)10-6-8-11(9-7-10)16(14,15)13-4/h10-11,13H,5-9H2,1-4H3
• InChI Key： AMLDSKSNDYBTEN-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)CCC(C(C)(C)CC)CC1

Additional information on Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl-

Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl- (CAS No. 2137781-46-3): A Comprehensive Overview

Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl-, identified by its CAS number 2137781-46-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the sulfonamide class, a group of molecules known for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly the presence of a cyclohexane ring substituted with a sulfonamide group and an N-methyl group, contribute to its unique chemical properties and potential applications.

The< strong> sulfonamide moiety is a key pharmacophore in many drugs, exhibiting broad-spectrum antimicrobial properties. The incorporation of a< strong> 4-(1,1-dimethylpropyl) substituent in the cyclohexanesulfonamide structure enhances its lipophilicity and solubility, which are critical factors for drug bioavailability and efficacy. This modification also influences the compound's interactions with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in sulfonamide derivatives as potential therapeutic agents due to their ability to modulate various biological pathways. Studies have shown that sulfonamides can interact with enzymes and receptors in ways that inhibit or activate specific cellular processes. The< strong> N-methyl group in< strong> Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl- plays a crucial role in stabilizing the molecule's three-dimensional structure, which is essential for its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of infectious diseases. Antimicrobial resistance remains a significant global health challenge, and novel compounds like< strong> Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl- offer new avenues for developing effective treatments. Research has indicated that this sulfonamide derivative exhibits inhibitory activity against certain bacterial strains, making it a valuable addition to the arsenal of antimicrobial agents.

The synthesis of< strong> Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the< strong> 4-(1,1-dimethylpropyl) group necessitates careful handling to ensure optimal yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution reactions, are often employed to achieve the desired molecular structure.

Evaluation of the pharmacological properties of< strong> Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl- has revealed several promising characteristics. In vitro studies have demonstrated its ability to inhibit specific enzymes involved in bacterial metabolism. Additionally, preliminary in vivo studies suggest that this compound may have a favorable safety profile when administered at appropriate doses.

The development of new pharmaceuticals relies heavily on understanding the interactions between molecules and biological systems. Computational modeling and high-throughput screening techniques have been instrumental in identifying promising candidates like< strong> Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl- . These methods allow researchers to predict how a compound will behave within a biological context before conducting expensive and time-consuming experimental trials.

The< strong> sulfonamide moiety 's versatility makes it an attractive scaffold for drug design. By modifying different parts of the molecule, chemists can fine-tune its biological activity to target specific diseases or conditions. The structural features of< strong> Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl- , including the cyclohexane ring and the N-methyl group, contribute to its unique properties that make it a valuable candidate for further exploration.

In conclusion,< strong>Cyclohexanesulfonamide, 4-(1,1-dimethylpropyl)-N-methyl- (CAS No. 2137781-46-3) is a compound with significant potential in pharmaceutical research. Its structural features and demonstrated biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for sulfonamide derivatives,< strong>Cyclohexanesulfonamide, 4-(1',dimethyipropyl)-N-methy,, will likely play an important role in addressing global health challenges.